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Compound of Interest

Compound Name: Ethyl 5-hydroxynicotinate

Cat. No.: B186364

Introduction

Ethyl 5-hydroxynicotinate is a heterocyclic compound of interest in pharmaceutical and
chemical research. As a derivative of nicotinic acid (Vitamin B3), it serves as a versatile
building block in the synthesis of various biologically active molecules. Its characterization is
crucial for quality control, purity assessment, and structural confirmation. These application
notes provide detailed protocols for the analytical characterization of Ethyl 5-
hydroxynicotinate using various instrumental techniques.

Chemical Properties

Property Value Source

Molecular Formula CsHoNOs3 --INVALID-LINK--[1]
Molecular Weight 167.16 g/mol ~-INVALID-LINK--[1]
IUPAC Name :;TzLi;ngoxypyridme'& _INVALID-LINK-[1]
CAS Number 59288-38-9 ~-INVALID-LINK--[1]

High-Performance Liquid Chromatography (HPLC)

Application Note:
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Reverse-phase HPLC is a suitable method for the purity assessment and quantification of
Ethyl 5-hydroxynicotinate. The method described below provides a baseline for separating
the target compound from potential impurities. For mass spectrometry-compatible applications,
volatile buffers like formic acid or ammonium acetate should be used instead of phosphoric
acid[2].

Experimental Protocol:

Instrumentation:

e HPLC system with a UV detector

e C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pum particle size)

e Autosampler and data acquisition software

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (or formic acid for MS compatibility)[2]

Ethyl 5-hydroxynicotinate standard

Methanol (for sample preparation)

Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and
water (e.g., 30:70 v/v) with 0.1% phosphoric acid. Degas the mobile phase before use.

o Standard Solution Preparation: Accurately weigh and dissolve a known amount of Ethyl 5-
hydroxynicotinate standard in methanol to prepare a stock solution (e.g., 1 mg/mL).
Prepare a series of working standards by diluting the stock solution.
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» Sample Preparation: Dissolve the sample containing Ethyl 5-hydroxynicotinate in
methanol to a suitable concentration (e.g., 0.1 mg/mL). Filter the sample through a 0.45 pum
syringe filter before injection.

o Chromatographic Conditions:
o Column: C18 reverse-phase column
o Mobile Phase: Acetonitrile:Water (30:70) with 0.1% Phosphoric Acid
o Flow Rate: 1.0 mL/min
o Injection Volume: 10 uL
o Detection Wavelength: 270 nm (based on UV absorbance of hydroxypyridine derivatives)
o Column Temperature: 25 °C

e Analysis: Inject the standard solutions to generate a calibration curve. Inject the sample
solution to determine the concentration and purity of Ethyl 5-hydroxynicotinate.

Quantitative Data (Expected):

Parameter Expected Value

. ] 3-7 minutes (highly dependent on exact
Retention Time

conditions)
Linearity (r?) >0.999
Limit of Detection (LOD) ~10 ng/mL
Limit of Quantification (LOQ) ~30 ng/mL

HPLC Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the
Characterization of Ethyl 5-hydroxynicotinate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b186364#analytical-methods-for-the-
characterization-of-ethyl-5-hydroxynicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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